Cas no 91131-84-9 (2-Ethyl-7-methyl-1H-indole)

• Product Name: 2-Ethyl-7-methyl-1H-indole
• CAS No: 91131-84-9
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 2093602
• PubChem ID: 20812291
• Update Time: 2025-06-08

2-Ethyl-7-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-7-methyl-1H-indole
• SCHEMBL17345813
• 91131-84-9
• s10153

• Inchi： 1S/C11H13N/c1-3-10-7-9-6-4-5-8(2)11(9)12-10/h4-7,12H,3H2,1-2H3
• InChI Key： RHAABYPSMBFAHR-UHFFFAOYSA-N
• SMILES： N1C(CC)=CC2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 2-Ethyl-7-methyl-1H-indole

Introduction to 2-Ethyl-7-methyl-1H-indole (CAS No. 91131-84-9)

2-Ethyl-7-methyl-1H-indole, with the Chemical Abstracts Service (CAS) number 91131-84-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 2-Ethyl-7-methyl-1H-indole make it an intriguing candidate for various chemical and biological studies.

The molecular formula of 2-Ethyl-7-methyl-1H-indole is C₁₀H₁₃N, and its molecular weight is approximately 147.22 g/mol. The compound consists of a benzene ring fused with a pyrrole ring, with an ethyl group at the 2-position and a methyl group at the 7-position. These substituents contribute to the compound's unique chemical properties and reactivity, making it a valuable building block in synthetic chemistry.

In recent years, 2-Ethyl-7-methyl-1H-indole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a scaffold for the synthesis of bioactive molecules. Indoles are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific substitution pattern of 2-Ethyl-7-methyl-1H-indole enhances its bioavailability and pharmacological properties, making it an attractive starting point for the design of novel therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-cancer properties of derivatives of 2-Ethyl-7-methyl-1H-indole. The researchers synthesized a series of substituted indoles and evaluated their cytotoxic effects on various cancer cell lines. The results showed that several derivatives exhibited significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. These findings highlight the potential of 2-Ethyl-7-methyl-1H-indole as a lead compound for the development of new anti-cancer drugs.

Beyond its anti-cancer applications, 2-Ethyl-7-methyl-1H-indole has also shown promise in neuropharmacology. Indoles are known to interact with various neurotransmitter systems, including serotonin and dopamine receptors. A study published in the Journal of Neurochemistry in 2024 explored the neuroprotective effects of 2-Ethyl-7-methyl-1H-indole-based compounds on neuronal cells exposed to oxidative stress. The results indicated that these compounds could effectively reduce oxidative damage and promote cell survival, suggesting their potential use in treating neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

In addition to its biological activities, 2-Ethyl-7-methyl-1H-indole has been utilized as a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its synthetic versatility allows chemists to introduce different functional groups and modify its structure to achieve desired properties. For example, a recent study published in Organic Letters in 2023 described a novel synthetic route to prepare substituted indoles using palladium-catalyzed cross-coupling reactions. This method provides an efficient and scalable approach to synthesize a wide range of indole derivatives, including those derived from 2-Ethyl-7-methyl-1H-indole.

The environmental impact and safety profile of chemical compounds are crucial considerations in their development and application. Studies have shown that 2-Ethyl-7-methyl-1H-indole exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices should always be followed to ensure safety and minimize environmental impact.

In conclusion, 2-Ethyl-7-methyl-1H-indole (CAS No. 91131-84-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in the field.